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Compound of Interest

Compound Name: 4-(Cyclopentyloxy)benzaldehyde

Cat. No.: B066384

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4-
(Cyclopentyloxy)benzaldehyde, a versatile aromatic compound utilized as a key intermediate
in the synthesis of pharmaceuticals and specialty chemicals.[1] The data herein is compiled for
use in laboratory and research settings, with a focus on clarity, accuracy, and practical
application.

Core Physical and Chemical Data

4-(Cyclopentyloxy)benzaldehyde is an organic compound featuring a benzaldehyde structure
substituted with a cyclopentyloxy group.[2] This structural feature, particularly the cyclopentyl
ether group, enhances its solubility in organic solvents and influences its reactivity, making it a
valuable building block for creating more complex bioactive molecules.[1][2] Its primary
reactivity is associated with the aldehyde functional group, which readily participates in
reactions like nucleophilic addition and oxidation.[2]

Summary of Physical Properties

The following table summarizes the key quantitative physical properties of 4-
(Cyclopentyloxy)benzaldehyde. These values are critical for designing synthetic routes,
planning purification procedures, and ensuring safe handling and storage.
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Property Value Source(s)
CAS Number 164520-98-3 [LI[3]4][5]16]
Molecular Formula C12H1402 [11[2][3][6]
Molecular Weight 190.24 g/mol [31[7]
Colorless to pale yellow liquid
Appearance o : o [1i2]
or solid; Light beige clear liquid
Boiling Point 322.1 £ 15.0 °C (Predicted) [3]
Density 1.119 + 0.06 g/cm? (Predicted) [3]
N More soluble in organic
Solubility [2]

solvents than in water

Storage Temperature

0-8°C

[1]3]

Structure-Property Relationship

The molecular structure of 4-(Cyclopentyloxy)benzaldehyde dictates its physical

characteristics. The interplay between the aromatic ring, the polar aldehyde group, and the

nonpolar cyclopentyloxy moiety governs its properties.
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Figure 1: Structure-Property Relationship
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Caption: Structure-Property logic for 4-(Cyclopentyloxy)benzaldehyde.

Standard Experimental Protocols

While specific experimental data for this compound's determination is not publicly detailed, the
following are standard, widely accepted methodologies for ascertaining the physical properties
listed above.

Melting Point Determination

The melting point is a crucial indicator of purity.[8] Pure crystalline compounds typically exhibit
a sharp melting range of 0.5-1.0°C.

o Apparatus: Capillary tube, melting point apparatus (e.g., Mel-Temp or Thiele tube),
thermometer.[6][8]

e Protocol:

[¢]

A small, finely powdered sample of the dry compound is packed into a sealed-end
capillary tube to a height of about 3 mm.[9]

o The capillary tube is placed in a heating block or oil bath adjacent to a calibrated
thermometer.

o The sample is heated rapidly to approximately 15-20°C below the expected melting point,
then the heating rate is slowed to 1-2°C per minute.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.[9]

Boiling Point Determination
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The boiling point is the temperature where a liquid's vapor pressure equals the surrounding
atmospheric pressure.[10]

o Apparatus: Small test tube (fusion tube), a sealed-end capillary tube, thermometer, heating
apparatus (e.g., Thiele tube, aluminum block).[3][4]

e Protocol:
o Afew milliliters of the liquid are placed into the small test tube.[1]

o A capillary tube, sealed at one end, is placed inverted (open end down) into the liquid.[3]
[10]

o The test tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level, and heated gently.[1][3]

o As the temperature rises, air trapped in the capillary will bubble out.

o The temperature at which a rapid and continuous stream of bubbles emerges from the
capillary is noted. This is the boiling point.[3] The external barometric pressure should also
be recorded for accuracy.[2]

Density Determination

Density is the mass per unit volume of a substance.[7] For a liquid, this is typically determined
using gravimetric methods.

o Apparatus: Volumetric flask of a known volume (e.g., 5 or 10 mL), analytical balance.
» Protocol:

o An empty, clean, and dry volumetric flask is accurately weighed (W1).[7]

o The flask is filled precisely to the calibration mark with the liquid compound.

o The filled flask is reweighed to get the total mass (W2).[7]
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o The mass of the liquid is calculated by subtracting the initial weight from the final weight
(Mass = W2 - W1).

o The density is calculated by dividing the mass of the liquid by the known volume of the
flask (Density = Mass / Volume).[11]

Solubility Determination

Qualitative solubility provides insight into the polarity of a compound and is guided by the
principle of "like dissolves like".[12]

o Apparatus: Small test tubes, a set of standard solvents of varying polarity (e.g., water,
ethanol, diethyl ether, hexane).

» Protocol:
o Asmall, measured amount of the solute (e.g., 25 mg) is placed in a test tube.[5]
o A small volume of the solvent (e.g., 0.75 mL) is added in portions.[5]
o The mixture is vigorously agitated after each addition.[5][13]

o The compound is classified as "soluble" if a homogeneous solution forms. If it remains as
a separate phase, it is "insoluble."

o This process is repeated with a range of solvents to build a solubility profile. For
compounds with acidic or basic groups, solubility tests in aqueous acid (5% HCI) and base
(5% NaOH) can also be highly informative.[5][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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